Cas no 6798-76-1 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zincsalt (2:1), (1R,4aR,4bR,10aR)-)

• Product Name: 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zincsalt (2:1), (1R,4aR,4bR,10aR)-
• CAS No: 6798-76-1
• MF: C₄₀H₅₈O₄Zn
• MW: 668.295129299164
• CID: 509101
• PubChem ID: 62621
• Update Time: 2025-04-19

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zincsalt (2:1), (1R,4aR,4bR,10aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zincsalt (2:1), (1R,4aR,4bR,10aR)-
• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zincsalt (2:1), (1R,4aR,4b
• zinc,(1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zinc salt, (1R,4aR,4bR,10aR)-
• Abietic acid, zinc salt
• Zinc abietate
• Zinc abietate, technical
• zinc diabieta-7,13-dien-18-oate
• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zincsalt, (1R,4aR,4bR,10aR)- (9CI)
• 1-Phenanthrenecarboxylic acid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zinc salt,[1R-(1a,4ab,4ba,10aa)]-
• Podocarpa-7,13-dien-15-oicacid, 13-isopropyl-, zinc salt (8CI)
• Zinc abietate (7CI)
• Polytack 100
• EINECS 229-875-9
• zinc;(1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
• NS00080921
• DTXSID80987385
• SCHEMBL152817
• 6798-76-1
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, zinc salt (2:1), (1R,4aR,4bR,10aR)-
• Abietic acid zincsalt

• Inchi： 1S/2C20H30O2.Zn/c2*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h2*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;+2/p-2/t2*16-,17+,19+,20+;/m00./s1
• InChI Key： MXODCLTZTIFYDV-JHZYRPMRSA-L
• SMILES： [Zn+2].[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O

Computed Properties

• Exact Mass: 666.363
• Monoisotopic Mass: 666.363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Boiling Point: 439.5°C at 760 mmHg
• Flash Point: 208.1°C